N-(3-chloro-2-methylphenyl)-8-methoxy-2H-chromene-3-carboxamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-8-methoxy-2H-chromene-3-carboxamide
• InChI: InChI=1S/C18H16ClNO3/c1-11-14(19)6-4-7-15(11)20-18(21)13-9-12-5-3-8-16(22-2)17(12)23-10-13/h3-9H,10H2,1-2H3,(H,20,21)
• InChI Key: BKSLKCBUEBUERB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C2=CC3=C(C(=CC=C3)OC)OC2
• Molecular Formula: C18H16ClNO3
• Molecular Weight: 329.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-8-methoxy-2H-chromene-3-carboxamide, also known as CM-11, is a synthetic cannabinoid compound that has gained increasing attention in the scientific community due to its potential therapeutic applications. CM-11 belongs to the family of indole-derived synthetic cannabinoids, which are designed to mimic the effects of naturally occurring cannabinoids found in the cannabis plant.

Scientific Research Applications

Synthesis and Chemical Properties

• N-(3-chloro-2-methylphenyl)-8-methoxy-2H-chromene-3-carboxamide and similar derivatives can be synthesized through efficient methods. For instance, a one-pot three-component protocol for synthesizing related indolyl-4H-chromene-3-carboxamides was developed, showcasing an efficient synthetic strategy with features like short reaction time, broad substrate scope, and high yield (Subbareddy & Sumathi, 2017). Additionally, crystal structures of similar compounds have been studied, revealing their planar molecular structure and anti conformations with respect to the C—N rotamer of the amide (Gomes et al., 2015).

Biological Activities

• Chromene-3-carboxamide derivatives have demonstrated significant biological activities. For instance, various 4H-chromene-3-carboxamide derivatives were evaluated for antioxidant and antibacterial properties, with some showing good activity in these areas (Subbareddy & Sumathi, 2017). In another study, chromenones linked to the 1,2,3-triazole ring system were synthesized and evaluated for their anti-ChE activity, with some compounds showing significant activity (Saeedi et al., 2017).

Chemical Sensing Applications

• Certain chromene-3-carboxamide derivatives have been used in the development of selective chemosensors. For example, a study described the synthesis of a fluorescence chemosensor based on a coumarin fluorophore for selective detection of Cu2+ and H2PO4− (Meng et al., 2018).

Material Science Applications

• Chromene-3-carboxamide derivatives have also found applications in material science. For instance, novel heteroaromatic polyamides containing photosensitive coumarin groups in the main chain were synthesized, demonstrating good film-forming capability and strong UV-vis absorption (Nechifor, 2009).